Cas no 477889-13-7 ((E)-3-(4-Bromo-3-methylanilino)-1-4-(3-fluoropropoxy)phenyl-2-propen-1-one)

• Product Name: (E)-3-(4-Bromo-3-methylanilino)-1-4-(3-fluoropropoxy)phenyl-2-propen-1-one
• CAS No: 477889-13-7
• CID: 4652963
• Update Time: 2025-06-13

(E)-3-(4-Bromo-3-methylanilino)-1-4-(3-fluoropropoxy)phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Bromo-3-methylanilino)-1-4-(3-fluoropropoxy)phenyl-2-propen-1-one

Additional information on (E)-3-(4-Bromo-3-methylanilino)-1-4-(3-fluoropropoxy)phenyl-2-propen-1-one

Comprehensive Overview of (E)-3-(4-Bromo-3-methylanilino)-1-4-(3-fluoropropoxy)phenyl-2-propen-1-one (CAS No. 477889-13-7)

The compound (E)-3-(4-Bromo-3-methylanilino)-1-4-(3-fluoropropoxy)phenyl-2-propen-1-one (CAS No. 477889-13-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a propenone backbone, a bromo-methylanilino group, and a fluoropropoxy substituent, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and cancer research. The 4-bromo-3-methylanilino moiety in this compound suggests potential interactions with tyrosine kinases, a hot topic in oncology. Meanwhile, the 3-fluoropropoxy group enhances bioavailability—a critical factor discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies. These attributes position CAS No. 477889-13-7 as a candidate for addressing drug resistance challenges, a frequently searched concern in biomedical forums.

Synthetic routes to this compound often involve Pd-catalyzed cross-coupling or Wittig reactions, reflecting broader industry shifts toward green chemistry and atom economy. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques widely queried in academic search engines. Notably, the (E)-configuration of the propenone double bond is crucial for bioactivity, echoing the pharmaceutical industry’s focus on stereoselective synthesis.

Beyond therapeutics, the fluorinated alkoxy chain in this molecule has implications for PET imaging tracer development, a trending area in diagnostic research. Its lipophilicity and metabolic stability also make it relevant to CNS drug design, another high-traffic topic in scientific literature. Regulatory databases list this compound under research-use-only status, emphasizing its non-clinical applications.

For researchers optimizing structure-activity relationships (SAR), the 4-bromo-3-methyl substitution pattern offers a template for molecular docking studies. Computational chemists frequently search for such scaffolds to model protein-ligand interactions. Meanwhile, the compound’s UV-Vis absorption properties (λ_max ~350 nm) suggest ancillary applications in photodynamic therapy materials science.

Storage recommendations for CAS No. 477889-13-7 typically specify argon-protected conditions at -20°C, reflecting its sensitivity to oxidative degradation—a common challenge noted in chemical stability discussions. Suppliers often provide it as a lyophilized powder, catering to the growing market for ready-to-use research chemicals.

In summary, (E)-3-(4-Bromo-3-methylanilino)-1-4-(3-fluoropropoxy)phenyl-2-propen-1-one exemplifies the intersection of medicinal chemistry and molecular engineering. Its multifaceted applications—from drug discovery to diagnostic probes—resonate with contemporary scientific priorities, making it a recurring keyword in grant proposals and patent filings worldwide.